2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-(4-phenylbutan-2-yl)acetamide

• Molecular Formula: C22H27N3O3S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 2-[3-(2-methylpropyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]-N-(4-phenylbutan-2-yl)acetamide
• InChI: InChI=1S/C22H27N3O3S/c1-15(2)13-25-21(27)20-18(11-12-29-20)24(22(25)28)14-19(26)23-16(3)9-10-17-7-5-4-6-8-17/h4-8,11-12,15-16H,9-10,13-14H2,1-3H3,(H,23,26)
• InChI Key: SDNNXEGVUGXAOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NC(C)CCC3=CC=CC=C3

Description

The compound 2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]-N-(4-phenylbutan-2-yl)acetamide is a thienopyrimidine derivative featuring a fused thiophene-pyrimidine core. This scaffold is substituted with a 2-methylpropyl group at position 3, two ketone groups at positions 2 and 4, and an acetamide side chain linked to a 4-phenylbutan-2-yl group. Thienopyrimidines are pharmacologically significant due to their structural similarity to purines, enabling interactions with enzymes and receptors involved in nucleotide metabolism .

Comparison with Similar Compounds

Observations :

• The 4-phenylbutan-2-yl group in the target compound may improve lipophilicity (logP ~3.5 predicted) relative to the smaller phenoxy or dichlorophenyl groups in 5.15 and 5.6 (logP ~2.8–3.1) .

Heterocyclic Variations: Pyrazolo[3,4-d]pyrimidines

The pyrazolo[3,4-d]pyrimidine derivative in features a fused pyrazole-pyrimidine core with fluorophenyl and chromenone substituents. Unlike the target compound’s thienopyrimidine system, this structure includes electron-withdrawing fluorine atoms and a chromenone moiety, which likely influence solubility (mp 302–304°C) and bioavailability .

Substituent Effects on Physicochemical Properties

• Halogenation: The dichlorophenyl group in 5.6 increases molecular polarity compared to the phenoxy group in 5.15, as evidenced by higher melting points (230–232°C vs. 224–226°C) .

Acetamide Linkage Variations

Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate () replaces the acetamide group with an ester, reducing hydrogen-bonding capacity. This modification likely decreases metabolic stability compared to the target compound’s acetamide group .